Cas no 223785-90-8 (4-Isothiocyanato-N-methylbenzenesulfonamide)

4-Isothiocyanato-N-methylbenzenesulfonamide structure
223785-90-8 structure
Product Name:4-Isothiocyanato-N-methylbenzenesulfonamide
CAS No:223785-90-8
MF:C8H8N2O2S2
MW:228.291318893433
MDL:MFCD09971957
CID:1071725
PubChem ID:22344696
Update Time:2025-04-20

4-Isothiocyanato-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiocyanato-N-methylbenzenesulfonamide
    • 4-isothiocyanato-N-methyl-benzenesulfonamide
    • SCHEMBL5110199
    • MFCD09971957
    • 4-isothiocyanato-N-methylbenzene-1-sulfonamide
    • ALBB-003120
    • AKOS005171124
    • 223785-90-8
    • VS-06634
    • RWAPCVBNVCMXDF-UHFFFAOYSA-N
    • STK502612
    • BBL017981
    • MDL： MFCD09971957
    • Inchi： 1S/C8H8N2O2S2/c1-9-14(11,12)8-4-2-7(3-5-8)10-6-13/h2-5,9H,1H3
    • InChI Key： RWAPCVBNVCMXDF-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=CC=1)N=C=S)(NC)(=O)=O

Computed Properties

  • Exact Mass: 228.00300
  • Monoisotopic Mass: 228.00271985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 99Ų

Experimental Properties

  • PSA: 99.00000
  • LogP: 2.80070

4-Isothiocyanato-N-methylbenzenesulfonamide Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-Isothiocyanato-N-methylbenzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-Isothiocyanato-N-methylbenzenesulfonamide Pricemore >>

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4-Isothiocyanato-N-methylbenzenesulfonamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:223785-90-8)4-Isothiocyanato-N-methylbenzenesulfonamide
Order Number:A1008061
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:07
Price ($):240.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:223785-90-8)4-Isothiocyanato-N-methylbenzenesulfonamide
A1008061
Purity:99%
Quantity:1g
Price ($):240.0
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